Cas no 1805427-15-9 (3-Amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol)

• Product Name: 3-Amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol
• CAS No: 1805427-15-9
• MF: C₈H₇F₄NO
• MW: 209.140896081924
• CID: 4963708
• Update Time: 2025-05-20

3-Amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol

• Inchi： 1S/C8H7F4NO/c9-7-5(8(10,11)12)1-4(3-14)2-6(7)13/h1-2,14H,3,13H2
• InChI Key： QMEASNOEGWNTHU-UHFFFAOYSA-N
• SMILES： FC1C(=CC(CO)=CC=1C(F)(F)F)N

Computed Properties

• Exact Mass: 209.04637650 g/mol
• Monoisotopic Mass: 209.04637650 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2
• Molecular Weight: 209.14

Additional information on 3-Amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol

3-Amino-4-fluoro-5-(trifluoromethyl)benzyl Alcohol (CAS No. 1805427-15-9)

3-Amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol is a versatile organic compound with the CAS registry number 1805427-15-9. This compound belongs to the class of benzyl alcohols, which are widely used in various industries due to their unique chemical properties and functional groups. The molecule features an amino group (-NH2) at the 3-position, a fluorine atom (F) at the 4-position, and a trifluoromethyl group (-CF3) at the 5-position on the benzene ring, along with a hydroxymethyl group (-CH2OH) attached to the benzene ring. These substituents confer the compound with distinct reactivity and make it a valuable intermediate in organic synthesis.

The synthesis of 3-amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol typically involves multi-step processes, often starting from aromatic precursors. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of direct fluorination techniques and selective oxidation/reduction reactions to streamline the synthesis process. These methods not only enhance yield but also reduce the environmental footprint associated with traditional synthesis routes.

One of the most significant applications of this compound lies in its role as an intermediate in pharmaceutical research. The presence of multiple functional groups makes it an ideal candidate for designing bioactive molecules targeting various therapeutic areas. For example, studies have shown that derivatives of this compound exhibit potential antimicrobial activity, making them promising candidates for developing new antibiotics. Additionally, its structure lends itself well to enzyme inhibition studies, where it can serve as a lead compound for designing inhibitors against key enzymes involved in diseases such as cancer and neurodegenerative disorders.

In the field of materials science, 3-amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol has been investigated for its potential in synthesizing advanced materials such as polymeric membranes and nanoparticles. The trifluoromethyl group imparts hydrophobicity, while the amino group provides sites for functionalization, making it suitable for applications in drug delivery systems and sensors. Recent research has focused on optimizing its incorporation into polymer matrices to enhance mechanical properties and biocompatibility.

The compound's electronic properties also make it a subject of interest in electrochemistry and optoelectronics. The fluorine and trifluoromethyl groups influence the molecule's electron-withdrawing effects, which can be exploited in designing materials for organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported that derivatives of this compound exhibit enhanced charge transport properties, paving the way for their use in next-generation electronic devices.

From an environmental perspective, understanding the fate and behavior of 3-amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that its degradation pathways involve both abiotic and biotic processes, with microbial activity playing a significant role in breaking down the compound into less complex molecules. However, further research is needed to fully understand its persistence and toxicity under various environmental conditions.

In conclusion, 3-amino-4-fluoro-5-(trifluoromethyl)benzyl alcohol (CAS No. 1805427-15-9) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and electronics. Its unique structure and functional groups make it a valuable tool in organic synthesis and a subject of ongoing research aimed at unlocking its full potential across diverse fields.